Cas no 6240-90-0 ((R)-(?)-2-Aminoheptane)
(R)-(?)-2-Aminoheptane structure
Product Name:(R)-(?)-2-Aminoheptane
(R)-(?)-2-Aminoheptane Chemical and Physical Properties
Names and Identifiers
-
- (R)-Heptan-2-amine
- (R)-(-)-2-Aminoheptane
- (2R)-(-)-Heptylamine~(R)-1-Methylhexylamine
- (R)-(?)-2-Aminoheptane
- (1R)-1-methylhexylamine
- (2R)-(-)-2-aminoheptane
- (R)-(-)-2-heptylamine
- (R)-2-aminoheptane
- (R)-2-heptanamine
- (R)-heptan-2-ylamine
- 2-Heptanamine, (2R)-
- 462624_ALDRICH
- AC1Q2VBQ
- Tuaminoheptane, (-)-
- (R)-2-Heptylamine
- (-)-2-aminoheptane
- 2-HEPTANAMINE, (R)-
- (R)-(-)-2-Aminoheptane, 99%
- VSRBKQFNFZQRBM-SSDOTTSWSA-N
- (2R)-Heptan-2-amine
- I5A0C8CG7G
- Q27280469
- (-)-2-HEPTYLAMINE
- EN300-1866179
- SCHEMBL353519
- AKOS016845940
- HEXYLAMINE, 1-METHYL-, (R)-(-)-
- (R)-(-)-2-Aminoheptane, ChiPros(R), produced by BASF, 99%
- L-2-AMINOHEPTANE
- (2R)-2-aminoheptane
- UNII-I5A0C8CG7G
- PD132106
- MFCD00066323
- TUAMINOHEPTANE, (R)-
- 6240-90-0
- (R)-tuaminoheptane
- DB-007979
-
- MDL: MFCD00066323
- Inchi: 1S/C7H17N/c1-3-4-5-6-7(2)8/h7H,3-6,8H2,1-2H3/t7-/m1/s1
- InChI Key: VSRBKQFNFZQRBM-SSDOTTSWSA-N
- SMILES: N[C@H](C)CCCCC
- BRN: 4652352
Computed Properties
- Exact Mass: 115.13621
- Monoisotopic Mass: 115.136
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 8
- Rotatable Bond Count: 4
- Complexity: 43.7
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: nothing
- Topological Polar Surface Area: 26A^2
Experimental Properties
- Color/Form: colorless liquid
- Density: 0.766 g/mL at 25 °C(lit.)
- Melting Point: <-70°C
- Boiling Point: 142-144 °C(lit.)
- Flash Point: Fahrenheit: 111.2 ° f
Celsius: 44 ° c - Refractive Index: n20/D 1.419(lit.)
- PSA: 26.02
- LogP: 2.61420
- Sensitiveness: Air Sensitive
- Solubility: Not determined
(R)-(?)-2-Aminoheptane Security Information
-
Symbol:
- Signal Word:Danger
- Hazard Statement: H226-H301-H314-H317-H335
- Warning Statement: P261-P280-P301+P310-P305+P351+P338-P310
- Hazardous Material transportation number:UN 1993
- WGK Germany:3
- Hazard Category Code: 10-25-34-37-43
- Safety Instruction: 26-36/37/39-45
-
Hazardous Material Identification:
- HazardClass:3
- PackingGroup:III
- Risk Phrases:R10;R36/37/38
- Safety Term:S26;S36
- Packing Group:III
- Storage Condition:Flammable area
(R)-(?)-2-Aminoheptane Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | R293135-1g |
(R)-(?)-2-Aminoheptane |
6240-90-0 | 1g |
$ 280.00 | 2022-06-03 | ||
| TRC | R293135-2.5g |
(R)-(?)-2-Aminoheptane |
6240-90-0 | 2.5g |
$ 465.00 | 2022-06-03 | ||
| TRC | R293135-1000mg |
(R)-(−)-2-Aminoheptane |
6240-90-0 | 1g |
$339.00 | 2023-05-17 | ||
| TRC | R293135-2500mg |
(R)-(−)-2-Aminoheptane |
6240-90-0 | 2500mg |
$563.00 | 2023-05-17 | ||
| TRC | R293135-5g |
(R)-(−)-2-Aminoheptane |
6240-90-0 | 5g |
$ 1800.00 | 2023-09-06 | ||
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1368078-50mg |
(R)-Heptan-2-amine |
6240-90-0 | 98% | 50mg |
¥27662.00 | 2024-05-06 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1368078-100mg |
(R)-Heptan-2-amine |
6240-90-0 | 98% | 100mg |
¥28980.00 | 2024-05-06 |
(R)-(?)-2-Aminoheptane Related Literature
-
1. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
-
2. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
-
Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
-
Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
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